Cas no 133342-43-5 (2-tert-butyl-6-fluorophenol)
2-tert-butyl-6-fluorophenol structure
Product Name:2-tert-butyl-6-fluorophenol
CAS No:133342-43-5
MF:C10H13FO
MW:168.208026647568
MDL:MFCD16996875
CID:839114
PubChem ID:14930835
Update Time:2025-04-19
2-tert-butyl-6-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1,1-dimethylethyl)-6-fluoro-
- 2-tert-butyl-6-fluorophenol
- 2-tert-Butyl-6-fluorophen...
- 2-(tert-butyl)-6-fluorophenol
- PHENOL, 2-(1,1-DIMETHYLETHYL)-6-FLUORO-
- CS-0054894
- MFCD16996875
- HXSHBPODBUFXPT-UHFFFAOYSA-N
- AKOS016015575
- PB18187
- SY098261
- 2-(1,1-dimethylethyl)-6-fluorophenol
- SCHEMBL13141632
- 133342-43-5
- BS-42735
- DB-343942
-
- MDL: MFCD16996875
- Inchi: 1S/C10H13FO/c1-10(2,3)7-5-4-6-8(11)9(7)12/h4-6,12H,1-3H3
- InChI Key: HXSHBPODBUFXPT-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1O)C(C)(C)C
Computed Properties
- Exact Mass: 168.09509
- Monoisotopic Mass: 168.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.059
- Boiling Point: 199 ºC
- Flash Point: 88 ºC
- PSA: 20.23
2-tert-butyl-6-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM106504-1g |
2-tert-butyl-6-fluorophenol |
133342-43-5 | 95+% | 1g |
$250 | 2021-06-17 | |
| Fluorochem | 093935-500mg |
2-tert-Butyl-6-fluorophenol |
133342-43-5 | 95% | 500mg |
£101.00 | 2022-03-01 | |
| Fluorochem | 093935-1g |
2-tert-Butyl-6-fluorophenol |
133342-43-5 | 95% | 1g |
£169.00 | 2022-03-01 | |
| Fluorochem | 093935-5g |
2-tert-Butyl-6-fluorophenol |
133342-43-5 | 95% | 5g |
£506.00 | 2022-03-01 | |
| Fluorochem | 093935-10g |
2-tert-Butyl-6-fluorophenol |
133342-43-5 | 95% | 10g |
£844.00 | 2022-03-01 | |
| Chemenu | CM106504-1g |
2-tert-butyl-6-fluorophenol |
133342-43-5 | 95%+ | 1g |
$750 | 2023-03-07 | |
| abcr | AB454524-500 mg |
2-tert-Butyl-6-fluorophenol; . |
133342-43-5 | 500MG |
€180.50 | 2022-06-10 | ||
| abcr | AB454524-1 g |
2-tert-Butyl-6-fluorophenol; . |
133342-43-5 | 1g |
€240.20 | 2023-04-22 | ||
| eNovation Chemicals LLC | D499471-1G |
2-tert-butyl-6-fluorophenol |
133342-43-5 | 97% | 1g |
$155 | 2024-07-21 | |
| eNovation Chemicals LLC | D499471-5G |
2-tert-butyl-6-fluorophenol |
133342-43-5 | 97% | 5g |
$640 | 2024-07-21 |
2-tert-butyl-6-fluorophenol Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
133342-43-5 (2-tert-butyl-6-fluorophenol) Related Products
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- 357611-22-4(2-Tert-butyl-4-fluorophenol)
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- 911817-90-8( )
- 869634-73-1(1,3-Benzenediol, 4,4'-(phenylmethylene)bis[6-fluoro-)
- 78231-86-4(Phenol, 2,4-bis(1,1-dimethylethyl)-6-fluoro-)
- 195300-31-3(PHENOL, 2-FLUORO-6-(2-PHENYLETHYL)-)
- 58297-19-1(Phenol, 2,6-bis(1,1-dimethylethyl)-4-fluoro-)
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